Cas no 18877-34-4 (PBD-5,11-dione)

PBD-5,11-dione structure
PBD-5,11-dione structure
Product Name:PBD-5,11-dione
CAS No:18877-34-4
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD00835301
CID:123229
PubChem ID:551139
Update Time:2025-11-02

PBD-5,11-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione,2,3-dihydro-, (11aS)-
    • (S)-(+)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione
    • 2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione
    • 6a,7,8,9-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
    • BB_NC-1959
    • HMS1688J16
    • ST5331070
    • PBD-5,11-DIONE
    • (S)-(+)-2,3-dihydro-1H-pyrrolo(2,1C)(1,4)-benzodi
    • (S)-(+)-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-
    • Pyrrolidino[2,1-c]-2H,5H-1,4-benzodiazepin-2,5-dione, 1,3-dihydro-
    • 6a,7,8,9-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-quinone
    • 1,2,3,11a-Tetrahydro-10H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11-dione
    • BAS 09858501
    • 1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c] [1,4]benzodiazepin-5,11(10H)-dione
    • 3,9-DIAZATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),10,12-TRIENE-2,8-DIONE
    • 5,6a,7,8,9,10-hexahydro-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
    • LS-05501
    • SCHEMBL5121758
    • 2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11ah)-dione #
    • SR-01000364944
    • AKOS037623615
    • DTXSID10338780
    • MFCD00835301
    • 24919-40-2
    • AKOS016041902
    • 1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5,11(10H)-dione
    • 2,3-Dihydro-1H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H,11aH)-dione
    • 3,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-triene-2,8-dione
    • FT-0684305
    • SR-01000364944-1
    • 18877-34-4
    • AKOS000676558
    • EN300-302352
    • CHEMBL3246239
    • A880499
    • Oprea1_043936
    • (11As)-Pyrrolo[2,1-C][1,4]Benzodiazepine
    • Cycloanthranilylproline
    • (11aS)-1,2,3,10,11,11a-Hexahydro-5H-Pyrrolo[2,1-c][1,4]Benzodiazepin-5,11-Dione
    • MFCD00075201
    • (S)-(+)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 99%
    • (6aS)-6a,7,8,9-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
    • (S)-1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H)-dione
    • NCGC00160211-01
    • SCHEMBL7270310
    • (S)-(+)-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazapine-5,11(10H,11aH)-dione
    • MXBNEEHQIDLPLQ-JTQLQIEISA-N
    • SR-01000375357-1
    • CHEMBL388863
    • SR-01000375357
    • DTXSID601347283
    • 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 2,3-dihydro-, (11aS)-
    • CHEBI:181479
    • J-012166
    • 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11ah)-dione,2,3-dihydro-,hydrate(1:2),(11as)-
    • (S)-1,2,3,11a-tetrahydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H)-dione
    • 138865-23-3
    • CS-0324402
    • AKOS000773648
    • PBD-5,11-dione
    • MDL: MFCD00835301
    • Inchi: 1S/C12H12N2O2/c15-11-10-6-3-7-14(10)12(16)8-4-1-2-5-9(8)13-11/h1-2,4-5,10H,3,6-7H2,(H,13,15)
    • InChI Key: MXBNEEHQIDLPLQ-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCN2C(C2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 216.09000
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.35
  • Melting Point: 218-220 °C(lit.)
  • Boiling Point: 477.4°Cat760mmHg
  • Flash Point: 242.5°C
  • Refractive Index: 1.648
  • PSA: 49.41000
  • LogP: 1.31920
  • Solubility: Not determined

PBD-5,11-dione Security Information

  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Safety Term:6.1(b)
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III

PBD-5,11-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

PBD-5,11-dione Pricemore >>

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Additional information on PBD-5,11-dione

Exploring PBD-5,11-dione (CAS No. 18877-34-4): Properties, Applications, and Innovations

PBD-5,11-dione (CAS No. 18877-34-4) is a specialized organic compound gaining attention in research and industrial applications due to its unique chemical structure and functional versatility. This diketone derivative belongs to the class of polycyclic aromatic compounds, characterized by its fused ring system and carbonyl groups at positions 5 and 11. Its molecular framework makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceutical precursors.

Recent trends in green chemistry and sustainable synthesis have spurred interest in PBD-5,11-dione as a potential candidate for eco-friendly processes. Researchers are exploring its role in catalytic reactions and biodegradable polymer formulations, aligning with global demands for reduced environmental impact. The compound's stability under moderate conditions also makes it suitable for high-performance coatings and electronic materials, where thermal resistance is critical.

One of the most frequently searched questions about PBD-5,11-dione revolves around its synthetic pathways. Modern methods often involve palladium-catalyzed cross-coupling or oxidative cyclization techniques, which improve yield and purity. Analytical techniques like HPLC and mass spectrometry are essential for quality control, ensuring compliance with industry standards. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic properties, aiding in the design of tailored derivatives.

In the pharmaceutical sector, PBD-5,11-dione has been investigated for its potential as a scaffold for drug discovery. Its rigid structure allows for precise modifications, enabling the development of targeted therapies. While not directly bioactive, its derivatives show promise in anti-inflammatory and antioxidant applications, according to preliminary studies. This aligns with the growing consumer focus on health and wellness products derived from sustainable sources.

From an industrial perspective, PBD-5,11-dione is valued for its compatibility with photovoltaic materials and organic semiconductors. As renewable energy solutions dominate global discussions, this compound's role in solar cell technology is being actively researched. Its ability to facilitate charge transport and light absorption makes it a candidate for next-generation optoelectronic devices.

Safety and handling of PBD-5,11-dione follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). Regulatory databases such as REACH and EPA provide guidelines for its storage and disposal, ensuring minimal environmental footprint. These practices resonate with the increasing public demand for transparent chemical safety information.

In summary, PBD-5,11-dione (CAS No. 18877-34-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span from material science to life sciences, driven by advancements in synthetic methodologies and a deeper understanding of its properties. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges in energy, healthcare, and sustainability.

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